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Compound of Interest

Compound Name: epi-alpha-Cadinol

Cat. No.: B1217661

Epi-alpha-Cadinol: A Technical Guide for
Researchers

An In-depth Technical Guide on the Sesquiterpenoid epi-alpha-Cadinol (C15H260)

This technical guide provides a comprehensive overview of the molecular characteristics,
biological activities, and mechanisms of action of epi-alpha-Cadinol, a sesquiterpenoid alcohol
of interest to researchers, scientists, and drug development professionals. This document
summarizes key quantitative data, details experimental protocols from cited studies, and
visualizes relevant biological pathways and workflows.

Molecular Profile

Epi-alpha-Cadinol, a naturally occurring bicyclic sesquiterpenoid, possesses the molecular
formula C15H260.[1][2][3][4] It is also commonly referred to by its synonyms, T-Cadinol and
Cedrelanol. As a plant metabolite, it is found in the essential oils of various plants.[1]

Physicochemical Properties

A summary of the key physicochemical properties of epi-alpha-Cadinol is presented in Table
1. This data is essential for its handling, formulation, and interpretation of biological activity.
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Property Value Source
Molecular Formula C15H260 [1112113114]
Molecular Weight 222.37 g/mol [1][2]
Physical State Solid [1]
Melting Point 139 - 140 °C [1]

Boiling Point 302 - 304 °C at 760 mmHg [1]

CAS Number 5937-11-1 2]

Table 1: Physicochemical properties of epi-alpha-Cadinol.

Biological Activities and Mechanisms of Action

Epi-alpha-Cadinol has demonstrated a range of biological activities, positioning it as a
molecule of interest for further investigation in drug discovery and development.

Antitrypanosomal Activity

Epi-alpha-Cadinol exhibits potent activity against Trypanosoma cruzi, the parasite responsible
for Chagas disease.[1]

Quantitative Data:

Parameter Value Target
IC50 (Trypomastigotes) 18 uM Trypanosoma cruzi (Y strain)
IC50 (Amastigotes) 15 uM Trypanosoma cruzi (Y strain)

Table 2: In vitro antitrypanosomal activity of epi-alpha-Cadinol.[1]

Mechanism of Action: The primary mechanism of its antitrypanosomal action involves the
impairment of the parasite's mitochondria.[1] Studies have shown that epi-alpha-Cadinol
induces hyperpolarization of the mitochondrial membrane in T. cruzi, suggesting a disruption of
the mitochondrial electron transport chain and oxidative phosphorylation.[1] This ultimately
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leads to a decrease in reactive oxygen species (ROS) production and parasite death.[1]
Notably, the compound does not appear to affect the parasite's plasma membrane permeability
or intracellular calcium levels.[1]

Proposed mechanism of antitrypanosomal activity.

Anti-inflammatory Activity

Epi-alpha-Cadinol has demonstrated anti-inflammatory properties by inhibiting the production
of nitric oxide (NO) in lipopolysaccharide (LPS)-activated RAW 264.7 macrophages.

Quantitative Data:

Parameter Value Cell Line

IC50 (NO Inhibition) 9.7 - 15.5 pg/mL RAW 264.7

Table 3: In vitro anti-inflammatory activity of epi-alpha-Cadinol.

Mechanism of Action: The precise molecular mechanism is not fully elucidated for epi-alpha-
Cadinol itself; however, the inhibition of NO production strongly suggests an interference with
inflammatory signaling pathways. Key pathways often implicated in the inflammatory response
and NO production are the Nuclear Factor-kappa B (NF-kB) and Mitogen-Activated Protein
Kinase (MAPK) pathways. It is hypothesized that epi-alpha-Cadinol may exert its anti-
inflammatory effects by modulating these pathways, thereby reducing the expression of pro-
inflammatory genes.

Hypothesized anti-inflammatory signaling pathways.

Other Biological Activities

» Antioxidant Activity: In silico studies suggest that epi-alpha-Cadinol may act as an
antioxidant by interacting with enzymes like xanthine oxidoreductase.

o Thrombolytic Activity: Computational docking indicates a potential interaction with the tissue
plasminogen activator receptor, suggesting possible thrombolytic effects.
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» Antimicrobial Activity: The proposed mechanism of antimicrobial action involves the
disruption of microbial cell membranes and walls, a common feature of terpenoids.

 Insect Repellent Activity: Epi-alpha-Cadinol has been identified as a potential natural insect
repellent.[3]

Experimental Protocols

This section details the methodologies for key experiments cited in the literature, providing a
foundation for reproducible research.

Antitrypanosomal Activity and Mechanism of Action
Workflow

The following workflow outlines the key experimental steps to assess the antitrypanosomal
activity and elucidate the mechanism of action of epi-alpha-Cadinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1217661#epi-alpha-cadinol-molecular-weight-and-
formula-c15h260]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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